Cas no 575488-42-5 (Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI))

• Product Name: Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI)
• CAS No: 575488-42-5
• MF: C₈H₈F₂O
• MW: 158.145329475403
• CID: 947207
• Update Time: 2024-06-13

Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)- (9CI)

• Inchi： 1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3
• InChI Key： UEGDJZYKJPZJAA-UHFFFAOYSA-N
• SMILES： C1(C(C)O)=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 158.054
• Monoisotopic Mass: 158.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 20.23000
• LogP: 2.01810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes